Cas no 1092064-02-2 ((1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine)

• Product Name: (1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine
• CAS No: 1092064-02-2
• MF: C₃₆H₃₀NP
• MW: 507.603869915009
• MDL: MFCD11045437
• CID: 1035697
• PubChem ID: 46177749
• Update Time: 2025-05-16

(1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-((4S)-3H-Diphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1,2-diphenylethamine
• (1S,2S)-2-((4S)-3H-Dinaphtho[2,1-c:1',2'-e]-phosphepin-4(5H)-yl)-1,2-diphenylethanamine
• (1S,2S)-2-((4S)-3H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1,2-diphenylethanamine
• (1S,2S)-2-[(4R,11BS)-3,5-DIHYDRO-4H-DINAPHTHO[2,1-C:1',2'-E]PHOSPHEPIN-4-YL]-1,2-DIPHENYLETHANAMINE
• (1S,2S)-1,2-diphenyl-2-(13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)ethanamine
• CS-W011492
• (1S,2S)-2-[(4r,11Bs)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-1,2-diphenylethanamine,min. 97%
• 1092064-02-2
• DTXSID90673020
• A895138
• (1S,2S)-2-((4R)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)-1,2-diphenylethan-1-amine
• (1S,2S)-2-(3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)-1,2-diphenylethan-1-amine
• (1S,2S)-2-[(4R,11bS)-3H-dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl]-1,2-diphenylethylamine, kanata purity
• (1S,2S)-2-[(4R,11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]-1,2-diphenylethanamine, min. 97%
• (1S,2S)-1,2-diphenyl-2-{13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl}ethanamine
• (1S,2S)-2-[(4R,11bS)-3H-dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl]-1,2-diphenylethylamine
• SCHEMBL666923
• (1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine

• MDL： MFCD11045437
• Inchi： 1S/C36H30NP/c37-35(27-13-3-1-4-14-27)36(28-15-5-2-6-16-28)38-23-29-21-19-25-11-7-9-17-31(25)33(29)34-30(24-38)22-20-26-12-8-10-18-32(26)34/h1-22,35-36H,23-24,37H2/t35-,36-/m0/s1
• InChI Key： YHBAPPMVVCHAQC-ZPGRZCPFSA-N
• SMILES： P1(CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 507.21200
• Monoisotopic Mass: 507.211586959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 724.6±60.0 °C at 760 mmHg
• Flash Point: 392.0±32.9 °C
• PSA: 39.61000
• LogP: 10.29710
• Sensitiveness: air sensitive

(1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S,2S)-2-((4S)-3H-Dinaphtho2,1-c:1',2'-e-phosphepin-4(5H)-yl)-1,2-diphenylethanamine

Compound CAS No. 1092064-02-2: (1S,2S)-2-((4S)-3H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1,2-diphenylethanamine

The compound CAS No. 1092064-02-2, known as (1S,2S)-2-((4S)-3H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)-1,2-diphenylethanamine, is a highly specialized organic molecule with significant potential in advanced chemical research and applications. This compound belongs to the class of phosphorus-containing heterocyclic compounds, which have garnered considerable attention due to their unique electronic properties and structural versatility.

Recent studies have highlighted the importance of dinaphthophosphorine derivatives like this compound in the field of optoelectronics. The dual naphthalene moieties in the structure contribute to enhanced conjugation and stability, making it an ideal candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that the presence of these aromatic systems significantly improves the molecule's ability to absorb and emit light across a broad spectrum.

The stereochemistry of this compound, specifically the (1S,2S) configuration, plays a crucial role in its biological interactions. Recent experiments have shown that this stereoisomer exhibits higher affinity for certain protein targets compared to its counterparts. This makes it a promising lead compound in the development of targeted drug delivery systems and bioimaging agents.

Moreover, the phosphorus-containing core of this molecule has been shown to enhance its solubility in organic solvents, which is a critical factor for its use in solution-based chemical reactions. This property has been leveraged in the synthesis of novel materials with tailored electronic properties. For instance, studies published in leading journals such as *Nature Materials* and *Chemical Science* have reported on the use of similar compounds in creating self-assembled monolayers and nanoparticle coatings.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Stille coupling reactions and enantioselective catalysis. The use of these advanced techniques ensures high yields and excellent stereochemical control. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency of this process, making it more accessible for large-scale production.

Looking ahead, the potential applications of CAS No. 1092064-02-2 are vast and varied. Its unique combination of electronic properties, stereochemical integrity, and solubility make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and functionality, this compound is poised to play a pivotal role in shaping the future of materials science and pharmaceutical chemistry.